![molecular formula C11H14Cl2N2S B3928716 N-butyl-N'-(3,4-dichlorophenyl)thiourea](/img/structure/B3928716.png)
N-butyl-N'-(3,4-dichlorophenyl)thiourea
Overview
Description
N-butyl-N'-(3,4-dichlorophenyl)thiourea (BDT) is a chemical compound that belongs to the group of thioureas. It is widely used in scientific research as a potent inhibitor of cytochrome P450 enzymes.
Mechanism of Action
N-butyl-N'-(3,4-dichlorophenyl)thiourea inhibits cytochrome P450 enzymes by binding to the heme iron in the active site of the enzyme. This binding prevents the substrate from accessing the active site, thereby inhibiting the enzyme's activity. This compound has been shown to be a potent inhibitor of several cytochrome P450 enzymes, including CYP1A2, CYP2C9, CYP2C19, CYP2D6, and CYP3A4.
Biochemical and Physiological Effects:
This compound has been shown to alter the pharmacokinetics and pharmacodynamics of several drugs. For example, this compound can increase the plasma concentration of the antipsychotic drug haloperidol by inhibiting its metabolism. This compound has also been shown to increase the toxicity of the anticancer drug cyclophosphamide by inhibiting its metabolism.
Advantages and Limitations for Lab Experiments
N-butyl-N'-(3,4-dichlorophenyl)thiourea is a potent and selective inhibitor of cytochrome P450 enzymes. It has been widely used in scientific research to investigate the role of these enzymes in drug metabolism and toxicity. However, this compound has some limitations in lab experiments. For example, this compound can inhibit multiple cytochrome P450 enzymes, which can complicate the interpretation of results. Additionally, this compound can have off-target effects on other enzymes and proteins, which can affect the interpretation of results.
Future Directions
There are several future directions for research on N-butyl-N'-(3,4-dichlorophenyl)thiourea. One direction is to investigate the structure-activity relationship of this compound and its analogs. This research could lead to the development of more potent and selective inhibitors of cytochrome P450 enzymes. Another direction is to investigate the role of cytochrome P450 enzymes in drug-drug interactions. This research could lead to a better understanding of the pharmacokinetics and pharmacodynamics of drugs in patients taking multiple medications. Finally, research could be conducted to investigate the role of cytochrome P450 enzymes in drug-induced liver injury. This research could lead to the development of new treatments for this condition.
Scientific Research Applications
N-butyl-N'-(3,4-dichlorophenyl)thiourea is a widely used inhibitor of cytochrome P450 enzymes. These enzymes play a crucial role in the metabolism of drugs, xenobiotics, and endogenous compounds. By inhibiting these enzymes, this compound can alter the pharmacokinetics and pharmacodynamics of various compounds. This compound has been used in several scientific research studies to investigate the role of cytochrome P450 enzymes in drug metabolism and toxicity.
properties
IUPAC Name |
1-butyl-3-(3,4-dichlorophenyl)thiourea | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14Cl2N2S/c1-2-3-6-14-11(16)15-8-4-5-9(12)10(13)7-8/h4-5,7H,2-3,6H2,1H3,(H2,14,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQUNLZABDXZMHH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=S)NC1=CC(=C(C=C1)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14Cl2N2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.